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Compound of Interest |

Compound Name: Zadavotide guraxetan
CAS No.: 2192281-54-0
Cat. No.: B15607712

Get Quote

An In-depth Technical Guide on the Core Chemical Structure of Zadavotide Guraxetan

Introduction

Zadavotide guraxetan is the targeting and chelating component of the radiopharmaceutical
Lutetium (177Lu) zadavotide guraxetan, also known as [177Lu]Lu-PSMA-I&T.[1] This
compound is a cornerstone of a targeted cancer therapy approach known as radioligand
therapy.[2] It is primarily under investigation for treating advanced prostate cancer, including
metastatic castration-resistant prostate cancer (nCRPC).[1][3] The fundamental principle of
this therapy involves a targeting molecule that selectively binds to cancer cells, coupled with a
radioactive isotope that delivers a cytotoxic dose of radiation directly to the tumor site.[2] In this
conjugate, zadavotide guraxetan acts as the vehicle, targeting the Prostate-Specific
Membrane Antigen (PSMA), a protein significantly overexpressed on the surface of most
prostate cancer cells.[1][4]

Core Chemical Structure

The chemical architecture of zadavotide guraxetan is complex, designed for specific biological
targeting and stable chelation of a radioisotope. It is a conjugate molecule comprising three
essential functional domains: a PSMA-binding ligand, a linker molecule, and a chelator. When
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complexed with Lutetium-177, it forms the active radiopharmaceutical agent, Lutetium (177Lu)
zadavotide guraxetan.[4]

Structural Components

o PSMA-Targeting Ligand: This portion of the molecule is responsible for its specificity. It is
designed to bind with high affinity to the extracellular domain of the Prostate-Specific
Membrane Antigen (PSMA), ensuring that the radiopharmaceutical accumulates at the site of
the tumor.[4]

o Linker: A chemical linker connects the PSMA-binding moiety to the chelator. Its design is
critical for maintaining the biological activity of the targeting ligand and the stability of the
chelated radioisotope.

e Chelator (Guraxetan): This component is a derivative of DOTA (1,4,7,10-
tetraazacyclododecane-1,4,7,10-tetraacetic acid). It forms a highly stable cage-like complex
with the Lutetium-177 radioisotope, preventing its release into systemic circulation where it

could cause off-target toxicity.
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Caption: Logical relationship of the core components of Lutetium (177Lu) zadavotide
guraxetan.

Detailed Chemical Information

The systematic chemical name and molecular formula underscore the compound's complexity.
PubChem provides a comprehensive set of identifiers for both the parent molecule and its
Lutetium-177 conjugate.[4][5]
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Property[4][6][7] Value

(2S)-2-[[(1S)-1-carboxy-5-[[8-[[(BR)-5-carboxy-5-
[[(2R)-2-[[(2R)-2-[[(4R)-4-carboxy-4-[4,7,10-
tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-
1-yllbutanoyl]lamino]-3-(4-hydroxy-3-

IUPAC Name
iodophenyl)propanoylJamino]-3-
phenylpropanoyl]lamino]pentyl]Jamino]-8-
oxooctanoyl]lamino]pentyl]carbamoylamino]pent
anedioic acid

Molecular Formula (Zadavotide guraxetan) C63H92IN11023

Molecular Formula (Lutetium Lu-177 Zadavotide
C63H89ILUN11023

Guraxetan)
Molecular Weight (Lutetium-177 Conjugate) 1672.3 g/mol
Monoisotopic Mass (Parent Compound) 1497.5413 Da

C1CN(CCN(CCN(CCN1CC(=0)0)CC(=0)0)--
INVALID-LINK--O)1)C(=O)N--INVALID-LINK--
C(=O)N--INVALID-LINK--
CCCCCCC(=0)NCCCC--INVALID-LINK--
O)NC(=O)N--INVALID-LINK--
0)C(=0)0)C(=0)0">C@HC(=0)0)CC(=0)0

SMILES (Parent Compound)

Mechanism of Action

The therapeutic effect of Lutetium (177Lu) zadavotide guraxetan is based on a targeted
delivery of radiation.[1]

e Target Binding: Following intravenous administration, the compound circulates in the
bloodstream.[1] The PSMA-targeting moiety of the molecule recognizes and binds to PSMA,
which is highly expressed on prostate cancer cells.[4]

» Radiation Delivery: Once bound to the cancer cell, the Lutetium-177 radioisotope undergoes
beta decay. This decay releases beta particles (high-energy electrons) that travel a short
distance (a few millimeters) in tissue.[4]
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o Cytotoxicity: The emitted beta particles deposit their energy in the immediate vicinity of the
cancer cell, causing DNA double-strand breaks and inducing apoptosis (programmed cell
death).[4] This localized delivery of radiation aims to maximize damage to tumor cells while

minimizing exposure to surrounding healthy tissues.[1]

PSMA-Expressing Tumor Cell

[177Lu]Lu-PSMA-I&T Binds to Target __[177Lu] emits B~ particles _ Causes Double-Strand Breaks Cell Death
(intraverous Infusion) PSMA Receptor Nuclear DNA (EEEn)

Click to download full resolution via product page
Caption: Mechanism of action for Lutetium (177Lu) zadavotide guraxetan at the cellular level.

Quantitative Data Summary

Preclinical and clinical studies provide quantitative data on the behavior and efficacy of this

class of radiopharmaceuticals.

Preclinical Biodistribution

Biodistribution studies in animal models are crucial for determining the uptake and retention of
the radiopharmaceutical in tumors versus healthy organs. The data below compares a novel
agent to [177Lu]Lu-PSMA-I&T, highlighting the high tumor uptake characteristic of this
therapeutic approach.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Lutetium-Lu-177-Zadavotide-Guraxetan
https://clinicaltrials.eu/drug/lutetium-177lu-zadavotide-guraxetan/
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body-img#chemical-structure-of-zadavotide-guraxetan
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#chemical-structure-of-zadavotide-guraxetan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Radiopharmac ] Uptake . .
. Tissue . Time Point Reference
eutical (Relative)
2.3-fold higher
177Lu-rhPSMA- Tumor (22Rv1
than 177Lu- 15h [8]
10.1 xenograft)
PSMA-I&T
6.4-fold lower
177Lu-rhPSMA- )
101 Kidney than 177Lu- 15h [8]
' PSMA-I&T

Preclinical Efficacy in Mouse Models

Therapeutic efficacy studies demonstrate the anti-tumor effect of treatment. Combination

therapies have shown significant improvements in tumor control and survival compared to

monotherapies.

Treatment Group Metric Improvement Reference
) ) 1.7-fold longer (vs.
EBRT + PSMA-RLT Tumor Doubling Time [9]
RLT alone)
) ) 2.7-fold longer (vs.
EBRT + PSMA-RLT Tumor Doubling Time [9]
EBRT alone)
) ) 24% longer (vs. RLT
EBRT + PSMA-RLT Median Survival [9]

alone)

EBRT + PSMA-RLT

60% longer (vs. EBRT

Median Survival

alone)

[9]

(EBRT = External

Beam Radiotherapy;

RLT = Radioligand
Therapy)

Key Experimental Protocols
Radiolabeling Protocol
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The synthesis of the active radiopharmaceutical involves chelating Lutetium-177 with the
zadavotide guraxetan precursor. A representative protocol for a similar PSMA ligand is as
follows:

o Preparation: A solution of the precursor ligand is prepared (e.g., 1.0 nmol in 10 pL of
dimethylsulfoxide).[10]

o Reaction: The precursor is added to a solution containing 20-50 MBq of [177Lu]LuCI3.[10]
 Incubation: The reaction mixture is heated to facilitate the chelation process.

e Quality Control: After incubation, the final product is analyzed using techniques like HPLC to
determine radiochemical purity and ensure that the Lutetium-177 is stably incorporated into
the chelator.

In Vivo Biodistribution Workflow

This protocol is used to determine how the radiopharmaceutical is distributed throughout the
body in an animal model.

e Animal Model: Tumor-bearing mice (e.g., with LNCaP or 22Rv1 human prostate cancer
xenografts) are used.[8][9]

o Administration: A known quantity of the radiopharmaceutical (e.g., 1 MBQq) is injected
intravenously into each animal.[8]

o Time Points: Groups of animals are euthanized at various time points post-injection (e.g., 1,
4, 24, 48, 168 hours).[8]

» Tissue Harvesting: Key organs (kidneys, liver, spleen, etc.) and the tumor are harvested,
weighed, and placed in counting tubes.[8]

o Radioactivity Measurement: The radioactivity in each sample is measured using a gamma
counter.

o Data Analysis: The results are typically expressed as a percentage of the injected dose per
gram of tissue (%ID/g), allowing for comparison of uptake across different tissues and time
points.
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Caption: Standard experimental workflow for an in vivo biodistribution study.
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Clinical Administration and Monitoring Protocol

In human clinical trials, the administration and monitoring follow a strict protocol to ensure
patient safety and to gather efficacy data.

o Patient Screening: Eligibility is confirmed through a review of medical history, blood tests (for
white blood cells, platelets, hemoglobin, and kidney function), and imaging (e.g., PSMA
PET/CT scan) to confirm PSMA-positive disease.[2][11]

o Administration: The drug is administered as an intravenous infusion.[1] Dosing and the
number of cycles can vary depending on the trial protocol, but cycles often last 6-8 weeks.[1]

e Monitoring: Patients are continuously monitored for safety and side effects. This includes
regular blood tests to check for myelosuppression and questionnaires to assess quality of
life.[1][11]

» Efficacy Assessment: Treatment response is evaluated by monitoring PSA (prostate-specific
antigen) levels in the blood and through follow-up imaging scans to assess tumor size.[2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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